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Compound of Interest

Compound Name:
3-(Bromomethyl)-4-

fluorobenzonitrile

Cat. No.: B1285622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a complete safety guide. Always refer to the most current Safety Data

Sheet (SDS) from the supplier and follow all applicable local, state, and federal regulations for

handling hazardous materials.

Executive Summary
3-(Bromomethyl)-4-fluorobenzonitrile is a fluorinated aryl nitrile compound utilized in

proteomics research and as a building block in organic synthesis.[1][2] While specific

toxicological studies on this compound are not readily available in the public domain, GHS

classifications indicate it is a hazardous substance. This guide provides a comprehensive

overview of the known and predicted hazards associated with 3-(Bromomethyl)-4-
fluorobenzonitrile, outlines general experimental protocols for hazard assessment, and details

best practices for safe handling and emergency procedures.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-(Bromomethyl)-4-
fluorobenzonitrile is presented in Table 1. These values are primarily predicted and should be

used as a guide.
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Table 1: Chemical and Physical Properties of 3-(Bromomethyl)-4-fluorobenzonitrile

Property Value Source

CAS Number 856935-35-8 [2][3]

Molecular Formula C₈H₅BrFN [2][3]

Molecular Weight 214.03 g/mol [2][3]

Appearance Off-white powder [4]

Density (Predicted) 1.59 ± 0.1 g/cm³ [4]

Boiling Point (Predicted) 274.389 °C at 760 mmHg [3]

Flash Point (Predicted) 119.747 °C [3]

Refractive Index (Predicted) 1.564 [3]

Hazard Identification and Classification
3-(Bromomethyl)-4-fluorobenzonitrile is classified as a hazardous chemical. The GHS

hazard classifications are summarized in Table 2.

Table 2: GHS Hazard Classification for 3-(Bromomethyl)-4-fluorobenzonitrile
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B / 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Note: There is some variability in the classification between suppliers. The more severe

classification (e.g., Skin Corrosion Category 1B) should be considered for risk assessment

purposes.

Signal Word: Danger or Warning[3]

Hazard Pictograms:

corrosive health hazard exclamation mark

Experimental Protocols for Hazard Assessment
While specific experimental data for 3-(Bromomethyl)-4-fluorobenzonitrile is not publicly

available, the following are summaries of standard OECD guidelines that would be used to

determine its toxicological profile.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is designed to classify a substance into a toxicity category based on a stepwise

procedure with a minimal number of animals.[5][6][7]
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Methodology:

Animal Selection: Healthy, young adult rodents (typically rats) are used.

Fasting: Animals are fasted overnight before dosing.

Dose Administration: A single oral dose of the substance is administered. The starting dose

is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight. If no prior

information is available, a starting dose of 300 mg/kg is often recommended.

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Stepwise Procedure: The outcome of the test on a small group of animals (typically 3)

determines the next step:

If mortality is observed, the test is repeated at a lower dose level.

If no mortality is observed, the test is repeated at a higher dose level.

Classification: The substance is classified based on the dose levels at which mortality is

observed.
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Start: Select Dose Level
(e.g., 300 mg/kg)

Dose 3 animals

Observe for 14 days
(Mortality & Clinical Signs)

Mortality Observed?

Stop and Classify

 Yes

Test at Higher Dose Level

 No

Test at Lower Dose Level

Click to download full resolution via product page

Caption: Workflow for OECD 423 Acute Oral Toxicity Test.

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404
This test evaluates the potential of a substance to cause localized skin irritation or corrosion.[8]

[9][10]

Methodology:

Animal Selection: Albino rabbits are the preferred species.

Preparation: A small area of the animal's back is clipped free of fur.
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Dose Application: A 0.5 g dose of the solid substance (moistened with a small amount of

water) is applied to a small area of the skin (approx. 6 cm²) and covered with a gauze patch.

Exposure: The exposure period is typically 4 hours.

Observation: After removal of the patch, the skin is examined for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours, and up to 14 days to assess reversibility.

Scoring: The severity of the skin reactions is graded, and the substance is classified based

on the scores.

Start: Apply 0.5g of substance
to rabbit skin

4-hour exposure with patch

Remove patch and clean area

Observe and score skin reaction
at 1, 24, 48, 72 hours, and up to 14 days

Classify based on severity
and reversibility of lesions

Click to download full resolution via product page

Caption: Workflow for OECD 404 Dermal Irritation Test.
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Acute Eye Irritation/Corrosion - OECD Test Guideline
405
This guideline is used to assess the potential of a substance to cause eye irritation or serious

eye damage.[1][11][12]

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.

Dose Application: A single dose of the test substance is applied into the conjunctival sac of

one eye. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations can continue for up to 21 days to assess the reversibility of any effects.

Scoring: Lesions of the cornea, iris, and conjunctiva are scored. The substance is classified

based on the severity and persistence of the eye lesions.

Sequential Testing: The test is typically initiated with a single animal. If severe damage is

observed, no further testing is needed. If the results are less severe, the test is confirmed

with additional animals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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